Cas no 1956370-98-1 (3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole)
3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole
-
- Inchi: 1S/C9H12N2/c1-3-8-6-9(7-4-5-7)10-11(8)2/h3,6-7H,1,4-5H2,2H3
- InChI Key: YQVQTFDAZXYYJC-UHFFFAOYSA-N
- SMILES: N1=C(C=C(C=C)N1C)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- XLogP3: 1.6
- Topological Polar Surface Area: 17.8
3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049004054-5g |
3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole |
1956370-98-1 | 97% | 5g |
$1083.68 | 2023-09-02 | |
| Chemenu | CM513666-1g |
3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole |
1956370-98-1 | 97% | 1g |
$415 | 2022-06-12 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12256-5g |
3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole |
1956370-98-1 | 95% | 5g |
$1500 | 2023-09-07 |
3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole
Introduction to 3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole (CAS No. 1956370-98-1)
3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole, identified by the chemical identifier CAS No. 1956370-98-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a family of molecules known for their diverse biological activities and utility in drug development. The structural features of 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole, particularly the presence of a cyclopropyl group, a methyl group, and a vinyl substituent, contribute to its unique chemical properties and potential applications.
The cyclopropyl moiety in 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole is a key structural element that influences its reactivity and interaction with biological targets. Cyclopropane rings are known for their high ring strain, which can be exploited to enhance the bioavailability and binding affinity of drug candidates. In recent years, there has been growing interest in incorporating cyclopropane derivatives into pharmaceutical compounds due to their ability to modulate enzyme activity and receptor binding. The methyl group in this compound further contributes to its steric profile, potentially affecting how it interacts with biological systems.
The vinyl substituent at the 5-position of the pyrazole ring adds another layer of complexity to the molecule's behavior. Vinyl groups can participate in various chemical reactions, including addition reactions and polymerization processes, making them valuable in synthetic chemistry. Additionally, vinyl groups have been shown to influence the electronic properties of heterocyclic compounds, which can be leveraged in designing molecules with specific biological activities. The combination of these structural elements makes 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole a promising candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole with greater accuracy. These tools allow scientists to simulate how the molecule might interact with target proteins and enzymes, providing insights into its potential therapeutic applications. For instance, studies have suggested that pyrazole derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole may contribute to these effects by modulating key biological pathways.
In addition to its potential therapeutic applications, 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole has also been explored as a building block in synthetic chemistry. Its versatile structure allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying novel drug candidates. The ability to rapidly synthesize and evaluate analogs of 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole accelerates the drug discovery process and increases the likelihood of finding effective treatments for various diseases.
The synthesis of 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the pyrazole core, followed by functional group transformations to introduce the cyclopropyl, methyl, and vinyl substituents. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making it possible to produce complex molecules like 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole in higher yields and purities. These improvements are crucial for both academic research and industrial applications.
From a medicinal chemistry perspective, understanding the SAR (Structure-Antiactivity Relationship) of 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole is essential for optimizing its biological activity. By systematically varying its structural components, researchers can identify which features are most important for achieving desired effects. This process often involves collaboration between chemists, biologists, and pharmacologists who work together to develop new drugs. The insights gained from studying compounds like 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole contribute to our broader understanding of disease mechanisms and provide new opportunities for therapeutic intervention.
The future prospects for 3-cyclopropyl-1-methyl-5-vinyl-1H-pyrazole are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in preclinical models and assess its suitability for further development into clinical candidates. As our knowledge of molecular interactions continues to grow, compounds like 3-cyclopropyl-1-methyl-5-vinyl-Hpyrazole will likely play an increasingly important role in addressing unmet medical needs. Their study not only advances our understanding of fundamental chemical principles but also contributes to the development of innovative treatments that improve human health.
1956370-98-1 (3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)